Cas no 1517761-58-8 (methyl 2-cyclobutyl-2-hydroxy-acetate)

• Product Name: methyl 2-cyclobutyl-2-hydroxy-acetate
• CAS No: 1517761-58-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 4603543
• PubChem ID: 80488124
• Update Time: 2025-11-02

methyl 2-cyclobutyl-2-hydroxy-acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclobutyl-2-hydroxyacetate
• methyl 2-cyclobutyl-2-hydroxy-acetate

• Inchi： 1S/C7H12O3/c1-10-7(9)6(8)5-3-2-4-5/h5-6,8H,2-4H2,1H3
• InChI Key： SLHBAAQBWSDPLW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1CCC1)O

Additional information on methyl 2-cyclobutyl-2-hydroxy-acetate

Methyl 2-Cyclobutyl-2-Hydroxy-Acetate (CAS No. 1517761-58-8): A Comprehensive Overview

Methyl 2-cyclobutyl-2-hydroxy-acetate (CAS No. 1517761-58-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, synthetic chemistry, and material science. This ester derivative, characterized by its cyclobutyl and hydroxy functional groups, offers unique reactivity and applications. Its molecular structure, C7H12O3, combines a cyclobutane ring with a hydroxyacetate moiety, making it a versatile intermediate in organic synthesis.

The compound's methyl 2-cyclobutyl-2-hydroxy-acetate properties include a moderate boiling point and solubility in common organic solvents, which facilitate its use in various chemical reactions. Researchers often explore its potential as a building block for more complex molecules, particularly in drug discovery. The presence of both hydroxy and ester groups allows for diverse chemical modifications, enabling the synthesis of novel compounds with tailored properties.

In recent years, the demand for methyl 2-cyclobutyl-2-hydroxy-acetate applications has surged, driven by advancements in medicinal chemistry. For instance, its role in the synthesis of bioactive molecules has been highlighted in several studies. The compound's ability to act as a chiral synthon is particularly valuable in the development of enantioselective drugs, a hot topic in modern pharmacology. Additionally, its stability under mild reaction conditions makes it a preferred choice for lab-scale and industrial processes.

From an industrial perspective, the methyl 2-cyclobutyl-2-hydroxy-acetate market is evolving, with increasing interest from pharmaceutical and agrochemical companies. The compound's compatibility with green chemistry principles—such as low toxicity and biodegradability—aligns with the growing emphasis on sustainable chemical practices. This has led to its inclusion in research focused on eco-friendly synthesis routes, a trend that resonates with global environmental concerns.

One of the most frequently asked questions about methyl 2-cyclobutyl-2-hydroxy-acetate is its synthesis method. Typically, it is prepared via the esterification of 2-cyclobutyl-2-hydroxy-acetic acid with methanol, often catalyzed by acid or enzyme-based systems. Researchers are also exploring innovative catalytic approaches to enhance yield and purity, reflecting the broader shift toward precision chemistry in the industry.

The compound's physicochemical properties further underscore its utility. With a molecular weight of 144.17 g/mol, it exhibits a balance between reactivity and stability, making it suitable for multi-step synthetic pathways. Its hydrophilic-lipophilic balance (HLB) is another area of interest, particularly for formulations requiring controlled solubility profiles. These attributes have positioned it as a key player in the design of advanced materials and drug delivery systems.

In the context of AI-driven drug discovery, methyl 2-cyclobutyl-2-hydroxy-acetate has emerged as a candidate for virtual screening and molecular modeling. Computational chemists leverage its structural features to predict interactions with biological targets, accelerating the identification of potential therapeutics. This intersection of chemistry and artificial intelligence is a cutting-edge topic, attracting significant investment and research attention.

Looking ahead, the future of methyl 2-cyclobutyl-2-hydroxy-acetate appears promising, with ongoing studies exploring its role in novel applications. Whether in the development of next-generation pharmaceuticals or sustainable materials, this compound continues to demonstrate its value as a versatile and innovative chemical entity. As research progresses, its impact on science and industry is expected to grow, solidifying its place in the pantheon of essential synthetic intermediates.